Cas no 2172560-47-1 (4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-ynoic acid)

• Product Name: 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-ynoic acid
• CAS No: 2172560-47-1
• MF: C₂₅H₂₁N₃O₅S
• MW: 475.51634478569
• CID: 6324501
• PubChem ID: 165524824
• Update Time: 2025-10-29

4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-ynoic acid
• EN300-1550734
• 2172560-47-1
• 4-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)but-2-ynoic acid

• Inchi： 1S/C25H21N3O5S/c29-23(30)10-5-12-26-24(31)21-15-34-22(28-21)11-13-27-25(32)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20H,11-14H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： UNIVISWLJZBRRB-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC#CC(=O)O)=O)N=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.12019195g/mol
• Monoisotopic Mass: 475.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-ynoic acid

4-{[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethyl]-1,3-thiazol-4-yl}formamidobut-2-ynoic Acid

The compound with CAS No. 2172560-47-1, named as 4-{[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]-1,3-thiazol-4-yl}formamidobut-2-ynoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a 1,3-thiazole ring, and an alkyne moiety. The presence of these functional groups renders the molecule versatile for various applications in drug design, material synthesis, and chemical biology.

Recent studies have highlighted the potential of this compound as a building block in the construction of bioactive molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality. This feature makes the compound particularly useful in multicomponent reactions and click chemistry protocols. For instance, researchers have employed this compound in the development of peptidomimetic agents that exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its role in medicinal chemistry, this compound has also been explored for its potential in materials science. The alkyne moiety present in the structure enables the formation of robust carbon-carbon bonds via cycloaddition reactions. This property has been leveraged to synthesize novel materials with tailored mechanical and electronic properties. Recent advancements in supramolecular chemistry have demonstrated the ability of this compound to self-assemble into nanostructured materials with applications in drug delivery and sensing technologies.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the Fmoc-aminoethylthiazole intermediate and subsequent coupling with the butynoic acid moiety. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the scalability of the synthesis for industrial applications.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its reactivity and functionality.

In conclusion, 4-{[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]-1,3-thiazol-4-yl}formamidobut-2-y